Cas no 197367-75-2 (4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- NULL
- 7-Oxo-6-carboxy-4,7-dihydro-pyrazolo<1,5-a>pyrimidin
- XHA36775
- DB-065937
- 7-oxopyrazolo[1,5-a]pyrimidine-6-carboxylic
- 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylicacid
- CS-0080871
- QCBDQSUYSJDQDI-UHFFFAOYSA-N
- 197367-75-2
- SCHEMBL7717863
- 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- A21780
- CS-0060298
- MFCD12406132
- J-519328
- 63612-04-4
- AKOS005073876
- Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 4,7-dihydro-7-oxo-
- SY262186
- SCHEMBL960542
- 7-hydroxy-8H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- EN300-203084
- AKOS015916911
- JKTDETWPCYQKLN-UHFFFAOYSA-N
- SCHEMBL1759084
- AC-28355
- 7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- DTXSID10582948
- AMY36637
- W17067
-
- MDL: MFCD12406132
- Inchi: 1S/C7H5N3O3/c11-6-4(7(12)13)3-8-5-1-2-9-10(5)6/h1-3,9H,(H,12,13)
- InChI Key: BUHKSVAVVBZSKM-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=CN=C2C=CNN21
Computed Properties
- Exact Mass: 179.03300
- Monoisotopic Mass: 179.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 82Ų
Experimental Properties
- PSA: 87.46000
- LogP: -0.27920
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Security Information
- HazardClass:IRRITANT
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Pricemore >>
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4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Suppliers
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
Introduction to 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 197367-75-2)
4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, also known by its CAS number 197367-75-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research developments surrounding this compound.
The molecular structure of 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid is characterized by a pyrazolopyrimidine core with a carboxylic acid group at the 6-position. The presence of the carboxylic acid group imparts unique chemical properties and reactivity to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors.
The synthesis of 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been explored through several routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity, making it an attractive option for large-scale production.
The biological activities of 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid have been extensively studied in various contexts. One of the most notable applications is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has also been investigated for its anticancer activities. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. A recent study published in Cancer Research highlighted its efficacy against colorectal cancer cells both in vitro and in vivo. These results indicate that this compound could be a promising lead for developing new anticancer drugs.
The pharmacokinetic properties of 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid are also crucial for its therapeutic potential. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it suitable for oral administration in clinical settings. Furthermore, it has demonstrated low toxicity in animal models, which is a positive indicator for its safety profile.
In conclusion, 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 197367-75-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.
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